Cas no 20955-76-4 (1,6,6-trimethyl-5,7-dihydroindol-4-one)

1,6,6-trimethyl-5,7-dihydroindol-4-one structure
20955-76-4 structure
Product name:1,6,6-trimethyl-5,7-dihydroindol-4-one
CAS No:20955-76-4
MF:C11H15NO
MW:177.2429
CID:882146
PubChem ID:280227

1,6,6-trimethyl-5,7-dihydroindol-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,6,6-trimethyl-5,7-dihydroindol-4-one
    • 1,6,6-trimethyl-1,5,6,7-tetrahydro-4h-indol-4-one
    • 1,6,6-trimethyl-1,5,6,7-tetrahydro-indol-4-one
    • 1,6,6-Trimethyl-4,5,6,7-tetrahydro-4-oxoindol
    • 1,6,6-Trimethyl-4-oxo-4,5,6,7-tetrahydroindole
    • AC1L5RWX
    • AC1Q6JHE
    • AR-1B8228
    • CTK1A4314
    • KST-1B1647
    • NSC131679

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 280.9°C at 760 mmHg
  • Flash Point: 123.7°C
  • Refractive Index: 1.561
  • PSA: 22
  • LogP: 2.18020

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